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Compound of Interest

Arrhythmias-Targeting Compound
1

cat. No.: B15559397

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Arrhythmias-Targeting Compound 1, identified by CAS Number 335619-12-0, is a novel
oxabispidine derivative with potential therapeutic applications in the management of cardiac
arrhythmias. This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, and available preclinical data. The compound is under
investigation for its ability to modulate cardiac electrophysiology, specifically by delaying
cardiac repolarization, a mechanism of action characteristic of Class Il antiarrhythmic agents.
This document synthesizes the currently available information to support further research and
development efforts.

Chemical Structure and Properties

Arrhythmias-Targeting Compound 1 is a complex molecule featuring a central oxabispidine
scaffold. The systematic name for this compound is 4-[[3-[7-(3,3-dimethyl-2-oxobutyl)-9-oxa-
3,7-diazabicyclo[3.3.1]non-3-yl]propyllamino]benzonitrile.

Chemical Structure:

Table 1: Physicochemical Properties of Arrhythmias-Targeting Compound 1
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Property Value Source

CAS Number 335619-12-0 GlpBio[1], MedChemEXxpress
Molecular Formula C22H32N402 GlpBio[1]

Molecular Weight 384.52 g/mol GlpBio[1]

N#CC1=CC=C(NCCCN2CC(O
Canonical SMILES 3)CN(CC(C(C) GlpBio[1]
(C)C)=0)cc3ce)c=C1

Solubility Soluble in DMSO GlpBio[1]

Storage Conditions Store at -20°C GlpBio[1]

Mechanism of Action and Signaling Pathway

Arrhythmias-Targeting Compound 1 is proposed to exert its antiarrhythmic effects by
modulating the function of cardiac ion channels, leading to a delay in cardiac repolarization.
This mechanism is characteristic of Class Ill antiarrhythmic drugs, which primarily target
potassium channels involved in the repolarization phase of the cardiac action potential. The
prolongation of the action potential duration (APD) and the effective refractory period (ERP) is a
key outcome of this mechanism, which can help to terminate and prevent re-entrant
arrhythmias.

While specific ion channel affinity data (e.g., IC50 values for hERG, Nav1l.5, Cavl.2) for this
particular compound are not yet publicly available, the patent literature for related oxabispidine
compounds suggests a selective action on cardiac repolarization.[2][3]

Below is a generalized signaling pathway illustrating the proposed mechanism of action.
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Proposed Mechanism of Action of Arrhythmias-Targeting Compound 1

Cardiomyocyte Membrane

Arrhythmias-Targeting Sodium Channels Calcium Channels
Compound 1 (Nav1.5) (Cavl.2)

Inhibition

y

Potassium Channels
(e.g., hERG)

Reduced K+ efflux

Cardiac Action Potential

Action Potential
Duration Prolongation

Y

Effective Refractory Arrhythmia
Period Increase (Re-entry)

Interrupts re-entrant circuit

Antiarrhythmic Effect

(Termination/Prevention of Arrhythmia)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Workflow for In Vitro Patch-Clamp Assay
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Generalized Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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